Cas no 56969-27-8 (1-(4-methoxyphenyl)-4,5-dihydro-1H,3H-1,4-epoxy[1,4]oxazepino[4,3-a]benzimidazole)
![1-(4-methoxyphenyl)-4,5-dihydro-1H,3H-1,4-epoxy[1,4]oxazepino[4,3-a]benzimidazole structure](https://www.kuujia.com/scimg/cas/56969-27-8x500.png)
56969-27-8 structure
Product name:1-(4-methoxyphenyl)-4,5-dihydro-1H,3H-1,4-epoxy[1,4]oxazepino[4,3-a]benzimidazole
1-(4-methoxyphenyl)-4,5-dihydro-1H,3H-1,4-epoxy[1,4]oxazepino[4,3-a]benzimidazole Chemical and Physical Properties
Names and Identifiers
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- 1-(4-methoxyphenyl)-4,5-dihydro-1H,3H-1,4-epoxy[1,4]oxazepino[4,3-a]benzimidazole
- BRN 1157965
- 56969-27-8
- 4,5-Dihydro-1-(4-methoxyphenyl)-1,4-epoxy-1H,3H-(1,4)oxazepino(4,3-a)benzimidazole
- 1,4-Epoxy-1H,3H-(1,4)oxazepino(4,3-a)benzimidazole, 4,5-dihydro-1-(4-methoxyphenyl)-
- DTXSID60972431
-
- Inchi: InChI=1S/C18H16N2O3/c1-21-13-8-6-12(7-9-13)18-17-19-15-4-2-3-5-16(15)20(17)10-14(23-18)11-22-18/h2-9,14H,10-11H2,1H3
- InChI Key: ZZTVBGGOFIFPJC-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)C23C4=NC5=CC=CC=C5N4CC(O2)CO3
Computed Properties
- Exact Mass: 308.11618
- Monoisotopic Mass: 308.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.5Ų
- XLogP3: 2.1
Experimental Properties
- Density: 1.4
- Boiling Point: 538.3°C at 760 mmHg
- Flash Point: 279.4°C
- Refractive Index: 1.695
- PSA: 45.51
1-(4-methoxyphenyl)-4,5-dihydro-1H,3H-1,4-epoxy[1,4]oxazepino[4,3-a]benzimidazole Related Literature
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Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
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Yifan Zhao,Yin Lian,Huifeng Tan Phys. Chem. Chem. Phys., 2019,21, 11748-11754
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Haixia Wang,Shuhui Sun,Mohamed Mohamedi RSC Adv., 2020,10, 45149-45158
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Zhengcui Wu,Yaqin Wu,Tonghui Pei,Huan Wang,Baoyou Geng Nanoscale, 2014,6, 2738-2745
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